Cas no 2229034-34-6 (2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine
• CAS No: 2229034-34-6
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5877799
• PubChem ID: 165882558
• Update Time: 2025-10-10

2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine
• 2-[1-(2-chloro-5-methylphenyl)cyclopropyl]propan-2-amine
• EN300-1975426
• 2229034-34-6

• Inchi： 1S/C13H18ClN/c1-9-4-5-11(14)10(8-9)13(6-7-13)12(2,3)15/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： JUKQAUFLRCOEML-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine

Professional Introduction to Compound with CAS No. 2229034-34-6 and Product Name: 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine

The compound with the CAS number 2229034-34-6 and the product name 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a cyclopropyl group linked to a propylamine moiety, further substituted with a phenyl ring bearing chloro and methyl substituents. Such structural features make it an intriguing candidate for further exploration in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cyclopropyl moieties. The cyclopropyl group, known for its rigidity and ability to influence electronic properties, has been increasingly utilized in the design of bioactive molecules. The presence of this group in 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine suggests that it may exhibit distinct pharmacological properties compared to other analogs lacking this structural feature. This has prompted researchers to investigate its potential as a scaffold for developing new drugs targeting various diseases.

The phenyl ring in 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine is further functionalized with chloro and methyl groups, which are known to modulate the reactivity and binding affinity of molecules. These substituents can influence the compound's interaction with biological targets, potentially enhancing its efficacy or selectivity. The chloro group, in particular, is often employed in medicinal chemistry due to its ability to increase lipophilicity and improve metabolic stability. The methyl group, on the other hand, can serve as a steric barrier or an electronic modifier, depending on its position relative to other functional groups.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The rigid nature of the cyclopropyl ring in 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine can help stabilize the conformation of the molecule, ensuring optimal binding to biological targets. This rigidity is particularly valuable in cases where precise spatial orientation is critical for efficacy. Additionally, the presence of both chloro and methyl substituents on the phenyl ring suggests that this compound may exhibit multiple points of interaction with biological systems, increasing its potential therapeutic utility.

The synthesis of 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the cyclopropyl group requires careful control over reaction conditions to ensure high yield and purity. Subsequent functionalization with the propylamine moiety and phenyl ring modifications further demonstrate the complexity involved in producing this compound. Researchers have leveraged advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation to achieve these transformations efficiently.

One of the most compelling aspects of 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit properties suitable for use as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile building block that can be modified further to enhance specific pharmacological profiles. For instance, additional functional groups could be introduced to improve solubility, bioavailability, or target specificity.

The pharmaceutical industry continues to invest heavily in innovative approaches to drug discovery, recognizing that traditional methods are often insufficient for addressing today's complex healthcare challenges. Compounds like 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-amine represent a promising frontier in this endeavor. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, researchers aim to accelerate the development of novel therapeutics that can make a meaningful impact on patient care.

In conclusion, CAS No. 2229034-34-6 and its corresponding product name 2-1-(2-chloro-5-methylphenyl)cyclopropylpropan-2-am ine exemplify the sophistication of modern pharmaceutical chemistry. The compound's unique structural attributes and potential therapeutic applications make it a valuable asset in ongoing drug development efforts. As research progresses, it is anticipated that insights gained from studying this molecule will contribute significantly to advancements across multiple therapeutic areas.